Cas no 2679930-80-2 (rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid)

• Product Name: rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid
• CAS No: 2679930-80-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6423616
• PubChem ID: 165907065
• Update Time: 2025-07-15

rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid
• EN300-28273061
• 2679930-80-2

• Inchi： 1S/C11H17NO3/c1-6(13)12-10-8-5-3-2-4-7(8)9(10)11(14)15/h7-10H,2-5H2,1H3,(H,12,13)(H,14,15)/t7-,8+,9-,10-/m0/s1
• InChI Key： SOHDPLQRTDBOII-JXUBOQSCSA-N
• SMILES： OC([C@@H]1[C@H]([C@@H]2CCCC[C@@H]21)NC(C)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid

Chemical Profile of rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic Acid (CAS No. 2679930-80-2)

Rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid is a highly specialized organic compound with a complex bicyclic structure. This molecule, identified by its CAS number 2679930-80-2, has garnered significant attention in the field of pharmaceutical chemistry due to its unique stereochemistry and potential biological activities. The presence of multiple stereocenters, specifically at the positions 1R, 6S, 7S, and 8S, makes this compound a fascinating subject for synthetic chemists and biologists alike.

The compound belongs to the class of amino acids derived from bicyclic frameworks, which are known for their diverse applications in drug discovery and development. The acetylamide functional group at the 8-position and the carboxylic acid at the 7-position contribute to its reactivity and potential interactions with biological targets. This structural motif has been explored in various research studies for its role in modulating enzymatic activities and receptor binding affinities.

In recent years, there has been a surge in interest regarding the development of novel scaffolds that mimic natural amino acids but possess enhanced pharmacological properties. Rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid fits into this category as it combines elements of both peptidomimetics and heterocyclic compounds. Such molecules are particularly valuable in the design of protease inhibitors and other enzyme-targeting drugs.

One of the most compelling aspects of this compound is its stereochemical complexity. The precise arrangement of stereocenters influences not only its chemical reactivity but also its biological efficacy. Studies have shown that subtle changes in stereochemistry can lead to significant differences in binding affinity and metabolic stability. This underscores the importance of high-resolution chiral synthesis techniques in developing effective pharmaceuticals.

The synthesis of rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid presents a formidable challenge due to the intricate ring system and multiple stereocenters. Advanced synthetic methodologies such as asymmetric catalysis and enantioselective hydrogenation have been employed to achieve the desired configuration with high enantiomeric purity. These techniques are crucial for ensuring that the final product exhibits the intended biological activity without unwanted side effects.

Recent research has highlighted the potential applications of this compound in treating various diseases by targeting specific biological pathways. For instance, studies suggest that derivatives of this scaffold may exhibit inhibitory effects on certain kinases and proteases implicated in cancer progression. Additionally, the acetylamide moiety provides a site for further functionalization, allowing researchers to tailor the molecule for specific therapeutic purposes.

The pharmacokinetic properties of rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid are also under investigation to optimize its delivery and efficacy in vivo. Factors such as solubility, stability, and bioavailability are critical considerations when evaluating a new drug candidate. Preliminary studies indicate that modifications to the molecular structure can significantly impact these properties, making it a versatile platform for drug design.

In conclusion, rac-(1R,6S,7S,8S)-8-acetamidobicyclo[4.2.0]octane-7-carboxylic acid (CAS No. 2679930-80-2) represents a promising candidate for further development in pharmaceutical research. Its complex stereochemistry and functional groups offer numerous opportunities for designing novel therapeutics with improved efficacy and reduced toxicity. As synthetic chemistry continues to advance, it is expected that more derivatives will be explored to unlock its full potential in addressing unmet medical needs.